Cas no 62069-33-4 (Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)-)

Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)- structure
62069-33-4 structure
Product Name:Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)-
CAS No:62069-33-4
MF:C8H7IO3
MW:278.043854951859
CID:459151
PubChem ID:10967825
Update Time:2025-04-19

Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)-
    • 1-(2,4-dihydroxy-5-iodophenyl)ethanone
    • DTXSID10450193
    • 62069-33-4
    • Inchi: 1S/C8H7IO3/c1-4(10)5-2-6(9)8(12)3-7(5)11/h2-3,11-12H,1H3
    • InChI Key: GWOOFZJDDXMTCN-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=C(C(C)=O)C=1)O)O

Computed Properties

  • Exact Mass: 277.94351
  • Monoisotopic Mass: 277.94399g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53

Ethanone, 1-(2,4-dihydroxy-5-iodophenyl)- Related Literature

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